4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide

• Molecular Formula: C17H20ClNO5S
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H20ClNO5S/c1-12-4-6-13(7-5-12)24-9-8-19-25(20,21)17-11-15(22-2)14(18)10-16(17)23-3/h4-7,10-11,19H,8-9H2,1-3H3
• InChI Key: QCNKROINZYGIAX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCCNS(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC

Description

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide, also known as CB-13, is a synthetic cannabinoid that has been studied for its potential therapeutic applications. This compound was first synthesized in 2005 by a group of researchers at the University of California, Berkeley. Since then, CB-13 has been the subject of numerous studies investigating its chemical properties, mechanism of action, and potential therapeutic uses.

Mechanism of Action

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide is a synthetic cannabinoid that acts as a partial agonist at the CB1 receptor, which is primarily located in the central nervous system. Activation of the CB1 receptor produces a variety of effects, including analgesia, sedation, and appetite stimulation. 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide has also been shown to have some affinity for the CB2 receptor, which is primarily located in the immune system.
Biochemical and Physiological Effects:
4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide has been shown to produce a variety of biochemical and physiological effects in animal models. These effects include analgesia, sedation, hypothermia, and reduced locomotor activity. 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide has also been shown to reduce inflammation in animal models of arthritis, and may have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide in laboratory experiments is its high potency and selectivity for the CB1 receptor. This allows researchers to study the effects of CB1 activation without the confounding effects of other receptor systems. However, one limitation of using 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide is its relatively short duration of action, which may limit its usefulness in certain experimental paradigms.

Future Directions

There are several potential future directions for research on 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide. One area of interest is the development of more potent and selective CB1 agonists for use in the treatment of pain and inflammation. Another area of interest is the investigation of the potential therapeutic applications of 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide in other disease states, such as epilepsy and anxiety disorders. Finally, further research is needed to fully elucidate the mechanism of action of 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide and its effects on various physiological systems.

Synthesis Methods

The synthesis of 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide involves several steps, beginning with the reaction of 4-chloro-2,5-dimethoxybenzene with sodium hydride to form the corresponding sodium salt. This intermediate is then reacted with 2-(4-methylphenoxy)ethylamine to form the sulfonamide derivative. The final step involves chlorination of the aromatic ring to yield 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide.

Scientific Research Applications

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide has been studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been shown to have analgesic effects in animal models of pain, and may be useful in the treatment of chronic pain conditions such as neuropathic pain and inflammatory pain.